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molecular formula C11H13NO B3354717 5-Methoxy-1-methyl-3,4-dihydroisoquinoline CAS No. 608519-36-4

5-Methoxy-1-methyl-3,4-dihydroisoquinoline

Cat. No. B3354717
CAS RN: 608519-36-4
M. Wt: 175.23 g/mol
InChI Key: NBVLAPYSRWKZNV-UHFFFAOYSA-N
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Patent
US07985753B2

Procedure details

In close analogy to the procedure described above, 1-Methyl-5-methoxy-3,4-dihydro-isoquinoline is reacted with sodium triacetoxyborohydride to provide the title compound.
Name
1-Methyl-5-methoxy-3,4-dihydro-isoquinoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium triacetoxyborohydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[C:11]2[C:6](=[C:7]([O:12][CH3:13])[CH:8]=[CH:9][CH:10]=2)[CH2:5][CH2:4][N:3]=1.C(O[BH-](OC(=O)C)OC(=O)C)(=O)C.[Na+]>>[CH3:1][CH:2]1[C:11]2[C:6](=[C:7]([O:12][CH3:13])[CH:8]=[CH:9][CH:10]=2)[CH2:5][CH2:4][NH:3]1 |f:1.2|

Inputs

Step One
Name
1-Methyl-5-methoxy-3,4-dihydro-isoquinoline
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC1=NCCC2=C(C=CC=C12)OC
Step Two
Name
sodium triacetoxyborohydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)O[BH-](OC(C)=O)OC(C)=O.[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
CC1NCCC2=C(C=CC=C12)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.